Cas no 62160-92-3 (1H-Pyrazole-3-carboxylic acid, 1-(4-chlorophenyl)-5-phenyl-, ethyl ester)
62160-92-3 structure
Product Name:1H-Pyrazole-3-carboxylic acid, 1-(4-chlorophenyl)-5-phenyl-, ethyl ester
CAS No:62160-92-3
MF:C18H15ClN2O2
MW:326.776903390884
CID:455903
PubChem ID:3395134
Update Time:2025-04-19
1H-Pyrazole-3-carboxylic acid, 1-(4-chlorophenyl)-5-phenyl-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrazole-3-carboxylic acid, 1-(4-chlorophenyl)-5-phenyl-, ethyl ester
- ethyl 1-(4-chlorophenyl)-5-phenylpyrazole-3-carboxylate
- AKOS001675435
- EU-0046311
- ethyl 1-(4-chlorophenyl)-5-phenyl-1H-pyrazole-3-carboxylate
- DTXSID70392106
- 62160-92-3
-
- Inchi: 1S/C18H15ClN2O2/c1-2-23-18(22)16-12-17(13-6-4-3-5-7-13)21(20-16)15-10-8-14(19)9-11-15/h3-12H,2H2,1H3
- InChI Key: KWIBTNACMQKSKT-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1)N1C(=CC(C(=O)OCC)=N1)C1C=CC=CC=1
Computed Properties
- Exact Mass: 326.08235
- Monoisotopic Mass: 326.0822054g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 23
- Rotatable Bond Count: 5
- Complexity: 393
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.7
- Topological Polar Surface Area: 44.1Ų
Experimental Properties
- PSA: 44.12
1H-Pyrazole-3-carboxylic acid, 1-(4-chlorophenyl)-5-phenyl-, ethyl ester Related Literature
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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